Cas no 856861-63-7 (4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 856861-63-7
• MF: C₁₁H₉N₅S
• MW: 243.287659406662
• CID: 6569313
• PubChem ID: 165621044
• Update Time: 2025-07-02

4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine
• 856861-63-7
• EN300-1878872

• Inchi： 1S/C11H9N5S/c12-11-13-10(7-17-11)9-6-16(15-14-9)8-4-2-1-3-5-8/h1-7H,(H2,12,13)
• InChI Key： PAICIDUSXAJRGG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 243.05786648g/mol
• Monoisotopic Mass: 243.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.9Ų

Additional information on 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine

Introduction to 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine (CAS No. 856861-63-7)

4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This heterocyclic molecule combines a thiazole core with a triazole moiety, creating a scaffold that is both structurally intriguing and biologically relevant. The compound's molecular formula and chemical properties make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The CAS number 856861-63-7 provides a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature. The presence of both thiazole and triazole rings endows the molecule with distinct electronic and steric properties, which are critical for its interaction with biological targets. These features have prompted researchers to explore its potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine and biological receptors. Studies suggest that the compound's ability to modulate enzyme activity and receptor binding may be harnessed for treating various diseases. For instance, the triazole ring has been shown to enhance binding affinity in certain protein targets, making it an attractive moiety for drug design.

In the context of modern pharmaceutical research, the synthesis of derivatives of 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine has become a focal point. Researchers are particularly interested in modifying the phenyl group or introducing additional functional groups to optimize pharmacokinetic properties. Such modifications can lead to improved solubility, bioavailability, and target specificity.

The thiazole core is well-documented for its role in numerous bioactive compounds. Its sulfur-containing structure contributes to its versatility in forming hydrogen bonds and participating in metal coordination interactions. These characteristics make it an ideal component for designing molecules that can interact with biological systems effectively. The integration of the triazole ring further enhances these interactions by providing additional binding sites.

Current research is exploring the potential of 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-amine as a starting point for developing novel antimicrobial agents. The compound's structural features suggest it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating its efficacy against certain resistant strains.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions have been employed to streamline the process. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure.

As interest in heterocyclic compounds grows, so does the demand for comprehensive databases and tools that facilitate their study. Computational models are being developed to predict the behavior of molecules like 4-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-thiazol-2-am ine in various biological environments. These models help researchers anticipate potential side effects and optimize drug candidates before experimental validation.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds are screened for biological activity. By leveraging large datasets and predictive models, researchers can identify promising candidates more rapidly than traditional methods alone. This approach has already led to several breakthroughs in identifying new therapeutic agents.

In conclusion,4-(1 phenyl 1H 12 3 triazol 4 yl) 13 thiazol 22 am ine (CAS No 85686163 7) represents a fascinating example of how structural complexity can yield biologically active molecules. Its unique combination of functional groups makes it a versatile tool for medicinal chemists exploring new frontiers in drug development. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.